Cas no 2172050-13-2 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid
• CAS No: 2172050-13-2
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6223505
• PubChem ID: 165599835
• Update Time: 2025-10-28

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid
• EN300-1556420
• 2172050-13-2
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid

• Inchi： 1S/C24H27NO4/c1-14-12-15(2)25(16(3)22(14)23(26)27)24(28)29-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,14-16,21-22H,12-13H2,1-3H3,(H,26,27)
• InChI Key： SLJCYEDXGJJBDY-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1C(C)CC(C)C(C(=O)O)C1C)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic Acid: A Comprehensive Overview

1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid, also known by its CAS registry number 2172050-13-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its complex structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a substituted piperidine ring system. The integration of these functional groups imparts unique chemical properties, making it a valuable molecule in research and development.

The core structure of this compound consists of a piperidine ring substituted at positions 2, 4, and 6 with methyl groups, while position 3 bears a carboxylic acid moiety. The Fmoc group attached to the nitrogen atom of the piperidine ring is a well-known protecting group in peptide synthesis, highlighting the potential of this compound in biochemistry and drug discovery. Recent studies have explored the use of Fmoc-containing compounds in the development of novel therapeutic agents, particularly in the realm of targeted drug delivery systems.

One of the most intriguing aspects of this compound is its versatility in chemical reactions. The Fmoc group serves not only as a protective group but also as a reactive site for various transformations. For instance, researchers have demonstrated that the Fmoc moiety can undergo selective cleavage under specific acidic or enzymatic conditions, enabling precise control over the release of active pharmaceutical ingredients. This property has been leveraged in the design of controlled-release drug delivery systems, which are currently a focal point in medicinal chemistry research.

In addition to its role in peptide synthesis and drug delivery, this compound has shown promise in materials science applications. The rigid and planar structure of the fluorenyl group contributes to the stability and electronic properties of materials synthesized using this compound. Recent advancements in polymer chemistry have utilized derivatives of this compound to develop high-performance polymers with enhanced thermal stability and mechanical strength.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of compounds like 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid. Researchers are investigating how these molecules interact with microbial communities and natural ecosystems to ensure their safe application in industrial processes. Preliminary findings suggest that under specific environmental conditions, such as those found in wastewater treatment facilities, this compound can undergo microbial degradation into non-toxic byproducts.

Furthermore, computational chemistry has played a pivotal role in elucidating the electronic structure and reactivity patterns of this compound. Advanced quantum mechanical calculations have provided insights into the molecular orbitals responsible for its reactivity towards nucleophilic and electrophilic attack. These studies have facilitated the design of more efficient synthetic routes and have improved our understanding of its interaction with biological systems.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-2,4,6-trimethylpiperidine-3-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new properties and applications for this compound, it is poised to play an increasingly important role in advancing both academic and industrial pursuits.